4-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-nitrobenzamide
• InChI: InChI=1S/C15H11ClN2O5/c16-11-3-1-9(7-12(11)18(20)21)15(19)17-10-2-4-13-14(8-10)23-6-5-22-13/h1-4,7-8H,5-6H2,(H,17,19)
• InChI Key: USDDFAHGIKZODN-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C15H11ClN2O5
• Molecular Weight: 334.71 g/mol

Description

4-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of 4-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-nitrobenzamide is not fully understood. However, studies have suggested that it inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. It may also inhibit the production of inflammatory cytokines, which are involved in the inflammatory response. Additionally, it may act as an acetylcholinesterase inhibitor, which could potentially be beneficial in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects
Studies have shown that this compound has several biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis, inhibit cell proliferation, and decrease the expression of anti-apoptotic proteins. Inflammatory cytokine production has also been shown to decrease in the presence of this compound. In animal studies, it has been shown to have a low toxicity profile and no significant adverse effects on body weight or organ function.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-nitrobenzamide in lab experiments is its potential as a versatile compound with applications in various fields. It has also been shown to have a low toxicity profile in animal studies. One limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for research involving 4-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-nitrobenzamide. In medicine, further studies could focus on optimizing its use as an anticancer agent or anti-inflammatory agent. It could also be investigated as a potential treatment for Alzheimer's disease. In agriculture, research could focus on optimizing its herbicidal or fungicidal properties. In environmental science, further studies could investigate its potential as a soil or water pollutant degrader. Overall, this compound shows promise as a versatile compound with potential applications in various fields.

Synthesis Methods

The synthesis of 4-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-nitrobenzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with 2,3-dihydro-1,4-benzodioxin-6-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting product is purified through recrystallization or column chromatography.

Scientific Research Applications

4-chloro-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-nitrobenzamide has been used in scientific research for its potential applications in various fields. In medicine, it has been studied for its anticancer activity, specifically in inhibiting the growth of colon cancer cells. It has also been investigated for its potential as an anti-inflammatory agent and as a treatment for Alzheimer's disease. In agriculture, it has been studied for its herbicidal properties and its potential as a fungicide. In environmental science, it has been investigated for its ability to degrade organic pollutants in soil and water.